Cas no 1021254-73-8 (N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide)

• Product Name: N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide
• CAS No: 1021254-73-8
• MF: C₂₁H₁₈N₄OS
• MW: 374.458822727203
• CID: 5382006
• Update Time: 2025-10-28

N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylacetamide
• N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C21H18N4OS/c1-15-6-5-9-17(12-15)23-20(26)14-27-21-19-13-18(16-7-3-2-4-8-16)24-25(19)11-10-22-21/h2-13H,14H2,1H3,(H,23,26)
• InChI Key： GWUYEPUULXMOAZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

Professional Introduction to N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide (CAS No. 1021254-73-8)

N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1021254-73-8, represents a fusion of multiple heterocyclic systems, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of both pyrazole and pyrazine rings in its molecular framework suggests potential interactions with biological targets, which is a key criterion for evaluating its pharmacological relevance.

The molecular structure of N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide consists of a central acetamide moiety linked to a sulfanyl group, which is further connected to a 2-phenylpyrazolo[1,5-a]pyrazine scaffold. This intricate arrangement not only contributes to the compound's complexity but also opens up numerous possibilities for functionalization and derivatization. Such structural features are often exploited in the design of novel therapeutic agents, as they can influence both the solubility and bioavailability of the compound.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in medicine. The pyrazole and pyrazine derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide is no exception and has been the subject of several preliminary studies aimed at elucidating its pharmacological profile.

One of the most compelling aspects of this compound is its potential to interact with various biological targets. The sulfanyl group, for instance, can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their receptors. Additionally, the presence of aromatic rings such as benzene and phenyl groups can enhance the lipophilicity of the compound, making it more likely to cross cell membranes and reach its target sites effectively.

Recent research has highlighted the importance of structure-activity relationships (SARs) in drug design. By understanding how different structural features influence biological activity, chemists can optimize compounds to achieve desired pharmacological effects. The multifaceted nature of N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide makes it an excellent candidate for SAR studies. Researchers have already begun exploring its derivatives to identify more potent and selective analogs with improved pharmacokinetic properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods not only enhance efficiency but also allow for greater control over regioselectivity, which is essential for achieving the desired molecular architecture.

In addition to its synthetic challenges, another area of focus has been on the computational modeling of N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide. Molecular docking studies have been conducted to predict its binding interactions with potential targets such as enzymes and receptors. These simulations provide valuable insights into how the compound might behave within a biological system and help guide experimental efforts towards more targeted drug development.

The pharmacological evaluation of this compound has revealed several promising properties. Preliminary in vitro assays have shown that it exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Furthermore, its ability to inhibit specific enzymes has been observed in early-stage trials, indicating possible utility in treating inflammatory diseases.

As research continues to unfold, the therapeutic potential of N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide is expected to expand further. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists are poised to unlock new possibilities for this intriguing molecule.

The regulatory landscape surrounding new pharmaceutical compounds also plays a significant role in their development and commercialization. Ensuring compliance with safety and efficacy standards is essential before any therapeutic agent can reach patients. The rigorous testing protocols required by regulatory agencies provide an additional layer of assurance that only well-characterized compounds make it to market.

In conclusion, N-(3-methylphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide (CAS No. 1021254-73-8) represents a fascinating example of how complex organic molecules can be designed and optimized for therapeutic use. Its unique structural features offer numerous opportunities for further exploration in drug discovery, making it a valuable asset in the quest for novel treatments across various medical conditions.